Cas no 400786-09-6 (N-Butyl-4-iodo-N-(4-iodophenyl)aniline)

• Product Name: N-Butyl-4-iodo-N-(4-iodophenyl)aniline
• CAS No: 400786-09-6
• MF: C₁₆H₁₇I₂N
• MW: 477.121828794479
• CID: 2825846
• PubChem ID: 71362336
• Update Time: 2025-04-21

N-Butyl-4-iodo-N-(4-iodophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID90785970
• N-Butyl-4-iodo-N-(4-iodophenyl)aniline
• 400786-09-6

• Inchi： 1S/C16H17I2N/c1-2-3-12-19(15-8-4-13(17)5-9-15)16-10-6-14(18)7-11-16/h4-11H,2-3,12H2,1H3
• InChI Key： IEDCZBZJDQOGBC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N(C1C=CC(=CC=1)I)CCCC

Computed Properties

• Exact Mass: 476.94504Da
• Monoisotopic Mass: 476.94504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 3.2Ų